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Compound of Interest

Methyl 2-(2-chlorophenyl)-2-
Compound Name:
oxoacetate

Cat. No.: B1250044

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(2-chlorophenyl)-2-
oxoacetate, a key chemical intermediate in the synthesis of the antiplatelet drug, clopidogrel.
This document details its chemical and physical properties, commercial suppliers, a detailed
synthesis protocol, and its crucial role in the development of antithrombotic therapies.

Chemical and Physical Properties

Methyl 2-(2-chlorophenyl)-2-oxoacetate, with the CAS number 34966-49-9, is a crucial
organic compound in pharmaceutical synthesis.[1] Its molecular formula is CoH7CIlOs, and it

has a molecular weight of approximately 198.60 g/mol .[2] This compound typically presents as
a liquid.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 34966-49-9 [11[2]
Molecular Formula CoH7CIOs [2]
Molecular Weight 198.60 g/mol [2]
Physical Form Liquid [1]
Flash Point 126.5 + 21.6 °C [1]
Purity (Typical) >97% - 98% [11[3]
Storage Temperature Room Temperature [1]

Commercial Suppliers

Methyl 2-(2-chlorophenyl)-2-oxoacetate is available from several commercial chemical
suppliers. Researchers and drug development professionals can source this intermediate from
the following reputable vendors.

Table 2: Commercial Suppliers

Supplier Purity Notes

Available under the
Sigma-Aldrich 98% ChemScene LLC (Preferred
Partner) brand.[1]

BLDpharm - -
) Available from various listed
Guidechem 98% _
suppliers.
Chemicea Pharma - Available via custom synthesis.
VWR min 97% -[3]

Synthesis of Methyl 2-(2-chlorophenyl)-2-oxoacetate
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The synthesis of Methyl 2-(2-chlorophenyl)-2-oxoacetate is a critical step in the production of
clopidogrel.[4] While specific, detailed protocols are often proprietary, a common and effective
method is the Friedel-Crafts acylation of chlorobenzene.

Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a plausible method for the synthesis of Methyl 2-(2-chlorophenyl)-2-
oxoacetate based on the well-established Friedel-Crafts acylation reaction.

Materials:

e Chlorobenzene

o Methyl oxalyl chloride

e Anhydrous aluminum chloride (AICI3)

e Anhydrous dichloromethane (DCM)

e Hydrochloric acid (HCI), 1M solution

o Saturated sodium bicarbonate (NaHCOs3) solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Round-bottom flask

e Addition funnel

o Magnetic stirrer

* Ice bath

e Separatory funnel

« Rotary evaporator
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Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), suspend anhydrous aluminum chloride in anhydrous dichloromethane. Cool the
mixture in an ice bath with stirring.

e Acyl Chloride Addition: Slowly add methyl oxalyl chloride to the cooled suspension via an
addition funnel. Maintain the temperature below 5°C during the addition.

o Aromatic Substrate Addition: After the addition of methyl oxalyl chloride is complete, slowly
add chlorobenzene to the reaction mixture, again ensuring the temperature remains below
5°C.

o Reaction: Allow the reaction to stir at 0-5°C for several hours, monitoring the progress by
thin-layer chromatography (TLC).

e Quenching: Once the reaction is complete, carefully quench the reaction by slowly pouring
the mixture over crushed ice and 1M HCI.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with dichloromethane. Combine the organic layers.

e Washing: Wash the combined organic layers with 1M HCI, followed by saturated sodium
bicarbonate solution, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator
to yield the crude product.

« Purification: Purify the crude Methyl 2-(2-chlorophenyl)-2-oxoacetate by vacuum
distillation or column chromatography on silica gel.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Methyl 2-(2-chlorophenyl)-2-oxoacetate.

Analytical Data

Comprehensive analytical data is essential for confirming the identity and purity of Methyl 2-(2-
chlorophenyl)-2-oxoacetate. Below are the expected spectral characteristics.

Table 3: Predicted Analytical Data
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Technique Expected Observations

Aromatic protons (multiplet, ~7.2-7.8 ppm),

1H NMR _

Methyl protons (singlet, ~3.9 ppm).

Carbonyl carbons (~160-190 ppm), Aromatic
13C NMR carbons (~125-135 ppm), Methyl carbon (~53

ppm).

Molecular ion peak (m/z ~198/200 due to 3>Cl/
M s E) 37Cl isotopes). Common fragments would
ass Spec
P include loss of the methoxy group (-OCHs, m/z

~31) and the carbonyl group (-CO, m/z ~28).

Strong C=0 stretching vibrations for the ketone
and ester (~1680-1750 cm~1), C-O stretching

Infrared (IR) (~1000-1300 cm™1), and aromatic C-H and C=C
bands. An FTIR spectrum is available on
PubChem.[2]

Role in Drug Development: Clopidogrel Synthesis
and Mechanism of Action

Methyl 2-(2-chlorophenyl)-2-oxoacetate is a pivotal intermediate in the multi-step synthesis
of clopidogrel, a prodrug that requires in vivo metabolism to its active form. The active
metabolite of clopidogrel is an irreversible inhibitor of the P2Y12 subtype of ADP receptor on
platelets.

Clopidogrel Synthesis Pathway

The synthesis of clopidogrel from Methyl 2-(2-chlorophenyl)-2-oxoacetate involves several
key transformations, including reduction of the keto group to a hydroxyl group, followed by
esterification and subsequent reaction with 4,5,6,7-tetrahydrothieno[3,2-c]pyridine.

P2Y12 Receptor Signaling Pathway

The therapeutic effect of clopidogrel is achieved through the modulation of the P2Y12 receptor
signaling pathway, which plays a central role in platelet activation and aggregation.
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P2Y12 Receptor Signaling Pathway and Clopidogrel Inhibition
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Caption: P2Y12 receptor signaling pathway and its inhibition by clopidogrel's active metabolite.
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By irreversibly binding to the P2Y12 receptor, the active metabolite of clopidogrel prevents ADP
from binding and initiating the signaling cascade that leads to platelet activation and
aggregation. This mechanism is fundamental to the antithrombotic effects of clopidogrel in
preventing cardiovascular events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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